Cas no 1805256-99-8 (3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine
• CAS No: 1805256-99-8
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4804620
• Update Time: 2025-05-21

3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine

• Inchi： 1S/C8H8F2INO/c1-4-6(11)3-5(7(9)10)8(12-4)13-2/h3,7H,1-2H3
• InChI Key： PYTQOJWMCBRPHY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(=NC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine

3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine (CAS No. 1805256-99-8): An Overview of a Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine (CAS No. 1805256-99-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its difluoromethyl, iodo, methoxy, and methyl substituents on a pyridine ring, offers a promising scaffold for the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it an attractive moiety in drug design. The presence of this group in 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine could potentially improve the pharmacokinetic properties of derivatives, leading to better bioavailability and reduced clearance rates. Recent studies have shown that compounds with difluoromethyl groups exhibit enhanced potency and selectivity in various biological assays, further underscoring their importance in drug discovery.

The iodo substituent is another key feature of this compound. Iodine atoms are often used in medicinal chemistry to modulate the electronic properties of molecules and influence their binding interactions with biological targets. In the context of 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine, the iodo group may play a crucial role in enhancing the affinity and selectivity of the molecule for specific receptors or enzymes. Additionally, iodine's radioisotopes can be utilized in imaging studies to track the distribution and metabolism of the compound in vivo.

The methoxy group is a common functional group in pharmaceuticals, known for its ability to enhance solubility and stability. In 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine, the methoxy substituent likely contributes to the overall polarity and hydrogen bonding capabilities of the molecule, which can be beneficial for improving its pharmacological properties. Recent research has highlighted the importance of methoxy groups in modulating receptor interactions and enhancing drug efficacy.

The methyl group, while seemingly simple, plays a significant role in fine-tuning the electronic and steric properties of molecules. In 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine, the methyl substituent may influence the conformational flexibility and binding affinity of the compound, potentially leading to improved activity against target proteins or enzymes. The combination of all these substituents on a pyridine ring creates a highly functionalized scaffold that can be further optimized for specific therapeutic applications.

3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine has been explored in various preclinical studies for its potential as an anticancer agent. Research has shown that derivatives of this compound exhibit potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve multiple pathways, such as induction of apoptosis, inhibition of cell cycle progression, and modulation of signaling cascades involved in tumor growth and metastasis.

In addition to its anticancer properties, 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that certain derivatives of this compound can effectively inhibit the replication of viral pathogens, including influenza virus and human immunodeficiency virus (HIV). The antiviral activity is thought to be mediated through interference with viral entry or replication processes within host cells.

The versatility of 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine extends beyond its direct biological activities. This compound serves as an excellent starting point for synthetic modifications aimed at optimizing its pharmacological profile. Chemists have successfully synthesized a wide range of derivatives by introducing additional functional groups or altering the positions of existing substituents on the pyridine ring. These efforts have led to the identification of several lead compounds with enhanced potency and selectivity against various disease targets.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-methoxy-6-methylpyridine (CAS No. 1805256-99-8) represents a valuable scaffold in medicinal chemistry with broad applications in drug discovery and development. Its unique combination of difluoromethyl, iodo, methoxy, and methyl substituents provides a robust platform for generating novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, further solidifying its importance in modern pharmaceutical science.